Cas no 929973-44-4 (2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine)
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine
- EMB97344
- CS-0250318
- AKOS000146022
- 6-Amino-5,6,7,8-tetrahydro-2-phenylquinazoline
- G59328
- EN300-50465
- 101-973-5
- 929973-44-4
-
- Inchi: 1S/C14H15N3/c15-12-6-7-13-11(8-12)9-16-14(17-13)10-4-2-1-3-5-10/h1-5,9,12H,6-8,15H2
- InChI Key: DBOFAIZAMCFPNL-UHFFFAOYSA-N
- SMILES: NC1CC2=CN=C(C3C=CC=CC=3)N=C2CC1
Computed Properties
- Exact Mass: 225.126597491Da
- Monoisotopic Mass: 225.126597491Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 51.8Ų
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P322970-10mg |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine |
929973-44-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P322970-50mg |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine |
929973-44-4 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P322970-100mg |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine |
929973-44-4 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-50465-0.05g |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine |
929973-44-4 | 95% | 0.05g |
$149.0 | 2023-02-10 | |
| Enamine | EN300-50465-0.1g |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine |
929973-44-4 | 95% | 0.1g |
$221.0 | 2023-02-10 | |
| Enamine | EN300-50465-0.25g |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine |
929973-44-4 | 95% | 0.25g |
$315.0 | 2023-02-10 | |
| Enamine | EN300-50465-0.5g |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine |
929973-44-4 | 95% | 0.5g |
$501.0 | 2023-02-10 | |
| Enamine | EN300-50465-1.0g |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine |
929973-44-4 | 95% | 1.0g |
$642.0 | 2023-02-10 | |
| Enamine | EN300-50465-2.5g |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine |
929973-44-4 | 95% | 2.5g |
$1258.0 | 2023-02-10 | |
| Enamine | EN300-50465-5.0g |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine |
929973-44-4 | 95% | 5.0g |
$1862.0 | 2023-02-10 |
2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine
Introduction to 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine (CAS No. 929973-44-4)
2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine (CAS No. 929973-44-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine makes it a promising candidate for the development of novel drugs targeting various diseases.
The chemical structure of 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine consists of a quinazoline ring fused with a tetrahydroquinoline moiety and a phenyl substituent. This combination of structural elements confers the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the phenyl group enhances the lipophilicity of the molecule, which is essential for its ability to cross biological membranes and interact with target proteins.
Recent studies have explored the potential therapeutic applications of 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine. One notable area of research is its activity as an inhibitor of specific kinases. Kinases are enzymes that play a critical role in cellular signaling pathways and are often dysregulated in various diseases, including cancer and inflammatory disorders. The ability of 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine to selectively inhibit certain kinases makes it a valuable tool for understanding these pathways and developing targeted therapies.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-cancer properties of 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine. The compound was found to exhibit potent cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key kinases involved in cell proliferation and survival pathways. These findings suggest that 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine could be further developed as a potential anti-cancer agent.
Beyond its anti-cancer properties, 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry demonstrated that the compound has neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings highlight the potential of 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine have also been studied to assess its suitability for drug development. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug candidates. Additionally, toxicity studies have indicated that 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine is well tolerated at therapeutic doses with no significant adverse effects observed.
The synthesis of 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amine has been optimized to improve yield and purity. Various synthetic routes have been explored to achieve this goal. One common approach involves the condensation of an appropriate amine with a substituted benzaldehyde followed by cyclization under suitable conditions. The choice of reagents and reaction conditions is crucial for obtaining high yields and purity levels. Recent advancements in synthetic methods have made it possible to produce large quantities of high-purity 2-Phenyl-5,6,7,8-tetrahydroquinazolin-6-amines, facilitating further research and development efforts.
In conclusion, 2 Phenyl 5 6 7 8 tetrahydroquinazolin 6 amine (CAS No 929973 44 4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with specific biological activities that make it a promising candidate for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the field.
929973-44-4 (2-phenyl-5,6,7,8-tetrahydroquinazolin-6-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)